Cas no 2034506-82-4 (4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide
• CAS No: 2034506-82-4
• MF: C₁₆H₁₈FNO₂S₂
• MW: 339.448025226593
• CID: 6011791
• PubChem ID: 121016536
• Update Time: 2025-06-08

4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide
• F6204-0640
• 4-fluoro-3-methyl-N-(1-thiophen-2-ylcyclopentyl)benzenesulfonamide
• AKOS026687139
• 2034506-82-4
• 4-fluoro-3-methyl-N-(1-(thiophen-2-yl)cyclopentyl)benzenesulfonamide
• 4-fluoro-3-methyl-N-[1-(thiophen-2-yl)cyclopentyl]benzene-1-sulfonamide

• Inchi： 1S/C16H18FNO2S2/c1-12-11-13(6-7-14(12)17)22(19,20)18-16(8-2-3-9-16)15-5-4-10-21-15/h4-7,10-11,18H,2-3,8-9H2,1H3
• InChI Key： HLFSYYUXDNPYTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NC1(C2=CC=CS2)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 339.07629933g/mol
• Monoisotopic Mass: 339.07629933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide

Introduction to 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide (CAS No. 2034506-82-4)

4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034506-82-4, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, including its aromatic ring system, fluoro substituent, thiophene moiety, and sulfonamide group, contribute to its unique chemical and biological properties.

The fluoro substituent at the 4-position of the benzene ring is a key structural element that enhances the metabolic stability and binding affinity of the molecule. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, often improving drug efficacy and selectivity. In the context of 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide, the presence of fluorine likely contributes to its interactions with biological targets, potentially influencing its therapeutic potential.

The thiophen-2-yl group attached to the cyclopentyl ring introduces a sulfur-containing heterocycle, which is frequently encountered in bioactive molecules. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The incorporation of a thiophene ring in 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide suggests that it may interact with biological macromolecules in a manner similar to other thiophene-based compounds.

The sulfonamide functional group at the 1-position of the molecule is another critical feature that influences its biological activity. Sulfonamides are widely recognized for their therapeutic effects in conditions such as infections and inflammation. They function by inhibiting enzymes or binding to proteins involved in metabolic pathways. The sulfonamide group in 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide may contribute to its interaction with specific biological targets, thereby modulating cellular processes.

The cyclopentyl ring in the molecule adds another layer of complexity, influencing both the physical properties and biological interactions of the compound. Cycloalkyl groups are known to affect drug solubility, permeability, and metabolic stability. The presence of a cyclopentyl group in 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide may enhance its bioavailability and binding affinity to certain receptors or enzymes.

Recent research has highlighted the importance of structurally diverse molecules in drug discovery. The compound 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. Studies have shown that such multifunctional compounds can exhibit enhanced biological activity due to their ability to interact with multiple targets simultaneously.

In particular, the combination of a fluoro substituent, thiophene moiety, and sulfonamide group has been observed to improve binding affinity and selectivity in several drug candidates. For instance, fluorinated sulfonamides have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Similarly, thiophene-based compounds have been explored for their potential in anticancer therapies due to their ability to inhibit key enzymes involved in cell proliferation.

The 3-methyl substituent on the benzene ring may further influence the electronic properties and spatial orientation of the molecule, affecting its interactions with biological targets. Methyl groups are often used in medicinal chemistry to fine-tune physicochemical properties such as lipophilicity and solubility. In 4-fluoro-3-methyl-N-1-(thiophen-2-yl)cyclopentylbenzene-1-sulfonamide, the methyl group at the 3-position could play a role in optimizing these properties for better pharmacological activity.

The synthesis of 4-fluoro-3-methyl-N-1-(thiophen-2-ytl)cyclopentylbenzene - 1 - sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, are often employed to construct the complex aromatic system present in this molecule. The introduction of fluorine atoms typically requires specialized methodologies due to their high reactivity and sensitivity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and confirm its identity before proceeding with biological testing.

Biological evaluation of 4-fluoro - 3 - methyl - N - 1 - (thiophen - 2 - yl) cyclopentylbenzene - 1 - sulfonamide involves testing its activity against various biological targets relevant to pharmaceutical applications. This includes enzyme inhibition assays, receptor binding studies, and cell-based assays to assess potential therapeutic effects. The compound's interaction with target proteins or enzymes is often determined using techniques such as surface plasmon resonance (SPR) or enzyme-linked immunosorbent assay (ELISA).

One area where this type of compound has shown promise is in oncology research. Thiophene-based sulfonamides have been investigated for their ability to inhibit kinases involved in cancer cell proliferation. The presence of a fluoro substituent may enhance these inhibitory effects by improving binding affinity or metabolic stability. Preliminary studies suggest that derivatives similar to 4-fluoro - 3 - methyl - N - 1 - (thiophen - 2 - yl) cyclopentylbenzene - 1 - sulfonamide could serve as lead compounds for developing novel anticancer agents.

Another potential application lies in neurological disorders treatment. Fluorinated sulfonamides have been explored for their role in modulating neurotransmitter receptors such as GABA receptors or nicotinic acetylcholine receptors. The structural features present in 4-fluoro - 3 - methyl - N - 1 - (thiophen - 2 - yl) cyclopentylbenzene - 1 - sulfonamide make it an interesting candidate for further investigation into potential therapeutic applications for conditions like epilepsy or Alzheimer's disease.

The development of new pharmaceuticals relies heavily on understanding how molecular structure influences biological activity through computational methods such as molecular docking simulations or quantum mechanical calculations. These approaches allow researchers to predict how different compounds will interact with biological targets based on their three-dimensional structures.

In conclusion,4-fluoro – 3 – methyl – N – 1 – (thiophen – 2 – yl) cyclopentylbenzene – 1 – sulfonamide represents an intriguing example of how combining multiple pharmacophoric elements can lead to bioactive molecules with significant therapeutic potential . Its unique structural features make it suitable for further exploration across various areas including oncology , neurology ,and other fields where structurally diverse compounds are needed . As research continues ,this compound along with similar derivatives holds promise for contributing novel treatments for human diseases .